Cas no 2287312-48-3 (Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]-)

• Product Name: Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]-
• CAS No: 2287312-48-3
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5107294
• Update Time: 2025-07-15

Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]-

• Inchi： 1S/C8H16N2/c1-6(2)7-3-8(4-7,5-7)10-9/h6,10H,3-5,9H2,1-2H3
• InChI Key： JVSXFZHHFLHBPM-UHFFFAOYSA-N
• SMILES： N(C12CC(C(C)C)(C1)C2)N

Additional information on Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]-

Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]- (CAS No: 2287312-48-3) Professional Introduction

Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]-, is a specialized organic compound characterized by its unique bicyclo[1.1.1]pentane backbone substituted with a hydrazine moiety. This compound, identified by the CAS number 2287312-48-3, has garnered significant attention in the field of medicinal chemistry due to its structural complexity and potential biological activities. The presence of both hydrazine and a sterically hindered bicyclic system makes it an intriguing candidate for further investigation in drug discovery and material science applications.

The bicyclo[1.1.1]pentane framework is a prominent structural motif in natural products and pharmaceuticals, known for its ability to impart unique conformational constraints and steric properties. When combined with the hydrazine functional group, the compound exhibits distinct chemical reactivity that can be exploited for various synthetic transformations. This dual functionality has been explored in recent studies for the development of novel heterocyclic compounds, which are of great interest in medicinal chemistry due to their potential therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]- may interact with biological targets such as enzymes and receptors, leading to modulatory effects on cellular processes. These predictions are supported by experimental data from related compounds, which have shown promise in preclinical trials for various therapeutic indications.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in medicinal chemistry laboratories. The introduction of the hydrazine group into the bicyclo[1.1.1]pentane scaffold necessitates careful control of reaction conditions to avoid unwanted side products. Researchers have employed novel catalytic systems and protecting group strategies to achieve high yields and purity, underscoring the importance of methodological innovation in this field.

In addition to its potential pharmaceutical applications, Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]- has been investigated for its role in material science. The unique structural features of this compound make it a suitable candidate for designing novel polymers and coatings with enhanced mechanical and thermal properties. Such materials could find applications in industries ranging from aerospace to electronics, where performance under extreme conditions is critical.

The study of this compound also contributes to our understanding of molecular recognition processes at the atomic level. Advanced spectroscopic techniques such as NMR and X-ray crystallography have been utilized to elucidate the structure-property relationships of Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]- and its derivatives. These insights are invaluable for guiding the design of future generations of bioactive molecules with optimized pharmacological profiles.

Future research directions may focus on exploring the synthetic utility of this compound as a building block for more complex molecular architectures. By leveraging its unique reactivity, scientists could develop new classes of drugs with improved efficacy and reduced toxicity compared to existing therapies. Furthermore, the investigation of its environmental behavior will be crucial to ensure sustainable practices in chemical synthesis and application.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and engineers to address complex challenges in health and technology. Hydrazine, [3-(1-methylethyl)bicyclo[1.1.1]pent-1-yl]- exemplifies how fundamental chemical discoveries can lead to innovative solutions across multiple domains, driving progress in both academic research and industrial applications.